Cas no 1079947-40-2 (Ethyl 1-bromoisoquinoline-3-carboxylate)

Ethyl 1-bromoisoquinoline-3-carboxylate structure
1079947-40-2 structure
Product Name:Ethyl 1-bromoisoquinoline-3-carboxylate
CAS No:1079947-40-2
MF:C12H10BrNO2
MW:280.117302417755
MDL:MFCD13195448
CID:1082010
PubChem ID:71748588
Update Time:2025-04-20

Ethyl 1-bromoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-bromoisoquinoline-3-carboxylate
    • G18888
    • DB-370126
    • CS-0440526
    • Ethyl1-bromoisoquinoline-3-carboxylate
    • J-520530
    • 1079947-40-2
    • DTXSID20857679
    • MDL： MFCD13195448
    • Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)10-7-8-5-3-4-6-9(8)11(13)14-10/h3-7H,2H2,1H3
    • InChI Key： XZQAFRMHJRYNCC-UHFFFAOYSA-N
    • SMILES： BrC1=C2C=CC=CC2=CC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 278.98949g/mol
  • Monoisotopic Mass: 278.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 39.2Ų

Ethyl 1-bromoisoquinoline-3-carboxylate Pricemore >>

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Ethyl 1-bromoisoquinoline-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1079947-40-2)Ethyl 1-bromoisoquinoline-3-carboxylate
Order Number:A1026374
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:33
Price ($):199.0/536.0
Email:sales@amadischem.com

Ethyl 1-bromoisoquinoline-3-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:1079947-40-2)Ethyl 1-bromoisoquinoline-3-carboxylate
A1026374
Purity:99%/99%
Quantity:250mg/1g
Price ($):199.0/536.0
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